Cas no 749197-63-5 ((1H-imidazol-5-yl)(piperazin-1-yl)methanone)

• Product Name: (1H-imidazol-5-yl)(piperazin-1-yl)methanone
• CAS No: 749197-63-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 561383
• PubChem ID: 22888197
• Update Time: 2025-04-19

(1H-imidazol-5-yl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-imidazol-5-yl-1-piperazinyl-
• Piperazine,1-(1H-imidazol-4-ylcarbonyl)- (9CI)
• (1H-imidazol-5-yl)(piperazin-1-yl)methanone
• 749197-63-5
• F1907-3482
• AKOS015280271
• Piperazine, 1-(1H-imidazol-4-ylcarbonyl)- (9CI)
• (1H-Imidazol-4-yl)(piperazin-1-yl)methanone
• 1H-imidazol-5-yl(piperazin-1-yl)methanone
• SCHEMBL14085271

• Inchi： 1S/C8H12N4O/c13-8(7-5-10-6-11-7)12-3-1-9-2-4-12/h5-6,9H,1-4H2,(H,10,11)
• InChI Key： IXLMUAHIMGZEEH-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1)N1CCNCC1

Computed Properties

• Exact Mass: 180.10126
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 61.02